Cas no 152193-85-6 (3,4-Dihydro-2H-pyrazino1,2-aindol-1-one)

• Product Name: 3,4-Dihydro-2H-pyrazino1,2-aindol-1-one
• CAS No: 152193-85-6
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• MDL: MFCD08272112
• CID: 99326
• PubChem ID: 14925758
• Update Time: 2025-05-20

3,4-Dihydro-2H-pyrazino1,2-aindol-1-one Chemical and Physical Properties

Names and Identifiers

• 3,4-dihydro-Pyrazino[1,2-a]indol-1(2H)-one
• 1,2,3,4-tetrahydropyrazino(2H)-1-one[1,2-a]indole
• 3,4-dihydro-2H-pyrazino[1,2-a]indol-1-one
• 3,4-DIHYDROPYRAZINO[1,2-A]INDOL-1(2H)-ONE
• Pyrazino[1,2-a]indol-1(2H)-one,3,4-dihydro-
• 4-oxo-1,2,3,4-tetrahydropyrazino<1,2-a>indole
• Pyrazino[1,2-a]indol-1(2H)-one, 3,4-dihydro- (9CI)
• 152193-85-6
• CS-0318496
• AS-78469
• CGA19385
• AKOS006286017
• KRRWBFJXTNMYOZ-UHFFFAOYSA-N
• SCHEMBL1393632
• DTXSID30565536
• C90411
• MFCD08272112
• AB44392
• SY069069
• 3,4-Dihydro-2H-pyrazino[1,2-a]indol-1-one, 98%
• 2H,3H,4H-PYRAZINO[1,2-A]INDOL-1-ONE
• 3,4-Dihydro-2H-pyrazino1,2-aindol-1-one

• MDL： MFCD08272112
• Inchi： 1S/C11H10N2O/c14-11-10-7-8-3-1-2-4-9(8)13(10)6-5-12-11/h1-4,7H,5-6H2,(H,12,14)
• InChI Key： KRRWBFJXTNMYOZ-UHFFFAOYSA-N
• SMILES： O=C1C2=CC3C=CC=CC=3N2CCN1

Computed Properties

• Exact Mass: 186.07900
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 34Ų

Experimental Properties

• PSA: 34.03000
• LogP: 1.71350

Additional information on 3,4-Dihydro-2H-pyrazino1,2-aindol-1-one

Introduction to 3,4-Dihydro-2H-pyrazino[1,2-α]indol-1-one (CAS No. 152193-85-6)

3,4-Dihydro-2H-pyrazino[1,2-α]indol-1-one, identified by its CAS number 152193-85-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazinoindole class, a structural motif known for its diverse biological activities and potential therapeutic applications. The unique scaffold of 3,4-Dihydro-2H-pyrazino[1,2-α]indol-1-one consists of a fused ring system comprising a pyrazine ring connected to an indole moiety, with a carbonyl group at the 1-position, making it a versatile intermediate for the synthesis of more complex pharmacophores.

The chemical structure of 3,4-Dihydro-2H-pyrazino[1,2-α]indol-1-one imparts distinct electronic and steric properties that influence its reactivity and biological interactions. The presence of the pyrazine ring contributes to its aromaticity and stability, while the indole portion provides a rich hydrogen bonding network and potential interactions with biological targets. These features have made this compound an attractive candidate for further exploration in drug discovery programs.

In recent years, there has been growing interest in developing novel scaffolds for treating various diseases, particularly those involving aberrant cellular signaling pathways. The pyrazino[1,2-α]indole core has been extensively studied for its potential in modulating enzyme activity and receptor binding. For instance, derivatives of this scaffold have shown promise in inhibiting kinases and other enzymes implicated in cancer progression. The carbonyl group at the 1-position of 3,4-Dihydro-2H-pyrazino[1,2-α]indol-1-one serves as a key functional handle for further derivatization, allowing chemists to introduce diverse substituents that can fine-tune the biological activity of the molecule.

One of the most compelling aspects of 3,4-Dihydro-2H-pyrazino[1,2-α]indol-1-one is its potential as a precursor for biologically active compounds. Researchers have leveraged this scaffold to develop molecules with anti-inflammatory, antimicrobial, and even antiviral properties. The structural flexibility of the pyrazinoindole system allows for the creation of compounds that can interact with multiple targets simultaneously, a strategy often employed in the development of multitarget drugs. This capability is particularly valuable in addressing complex diseases that involve multiple pathological mechanisms.

The synthesis of 3,4-Dihydro-2H-pyrazino[1,2-α]indol-1-one typically involves multi-step organic reactions that construct the fused ring system. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the necessary substituents. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for medicinal chemists to explore its potential.

Recent studies have highlighted the importance of 3,4-Dihydro-2H-pyrazino[1,2-α]indol-1-one in drug discovery efforts. For example, researchers have reported on its use as a key intermediate in the development of novel kinase inhibitors. These inhibitors have shown preclinical promise in models of chronic diseases such as cancer and inflammatory disorders. The ability to modify different positions on the scaffold has allowed for the optimization of potency and selectivity against specific disease targets.

The pharmacological profile of derivatives of 3,4-Dihydro-2H-pyrazino[1,2-α]indol-1-one continues to be an area of active investigation. By incorporating various substituents into the indole or pyrazine rings, researchers can modulate key pharmacokinetic properties such as solubility and metabolic stability. Additionally, computational modeling techniques have been employed to predict how different structural modifications will affect biological activity. These approaches have accelerated the discovery process by allowing virtual screening and prioritization of promising candidates before experimental synthesis.

The versatility of 3,4-Dihydro-2H-pyrazino[1,2-α]indol-1-one extends beyond its role as an intermediate; it also serves as a building block for exploring new chemical space. By combining it with other heterocycles or functional groups, chemists can generate novel molecules with unique properties that may not be achievable through simpler synthetic strategies. This underscores the importance of heterocyclic chemistry in developing next-generation therapeutics.

In conclusion,3,4-Dihydro-2H-pyrazino[1,2-α]indol-1-one (CAS No. 152193-85-6) represents a promising scaffold with significant potential in pharmaceutical research. Its unique structural features and synthetic accessibility make it an invaluable tool for medicinal chemists seeking to develop new treatments for complex diseases. As our understanding of biological pathways continues to evolve,pyrazinoindole derivatives will undoubtedly remain at the forefront of drug discovery efforts.